Cas no 1498767-84-2 (2-Amino-1-(1-methyl-1h-pyrazol-5-yl)ethan-1-one)

2-Amino-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one is a versatile organic compound featuring a pyrazole core substituted with an amino ketone functional group. Its structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of heterocyclic compounds. The presence of both amino and carbonyl groups enhances its reactivity, enabling selective modifications for tailored applications. This compound exhibits favorable stability under standard conditions, facilitating handling and storage. Its utility in medicinal chemistry is underscored by its potential as a building block for bioactive molecules, including kinase inhibitors and other therapeutic agents. The methyl-substituted pyrazole moiety further contributes to its synthetic flexibility.

2-Amino-1-(1-methyl-1h-pyrazol-5-yl)ethan-1-one structure

1498767-84-2 structure

Product Name:2-Amino-1-(1-methyl-1h-pyrazol-5-yl)ethan-1-one

CAS No:1498767-84-2

MF:C₆H₉N₃O

MW:139.155160665512

CID:5698109

PubChem ID:65180206

Update Time:2025-06-26

2-Amino-1-(1-methyl-1h-pyrazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- EN300-795291
- 1498767-84-2
- 2-amino-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one
- AKOS014514226
- Ethanone, 2-amino-1-(1-methyl-1H-pyrazol-5-yl)-
- 2-Amino-1-(1-methyl-1h-pyrazol-5-yl)ethan-1-one
- Inchi： 1S/C6H9N3O/c1-9-5(2-3-8-9)6(10)4-7/h2-3H,4,7H2,1H3
- InChI Key： MXQISKATRNDXMJ-UHFFFAOYSA-N
- SMILES： O=C(CN)C1=CC=NN1C

Computed Properties

Exact Mass: 139.074561919g/mol
Monoisotopic Mass: 139.074561919g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 137
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 60.9Å²

Experimental Properties

Density: 1.27±0.1 g/cm3(Predicted)
Boiling Point: 291.2±20.0 °C(Predicted)
pka: 7.01±0.29(Predicted)

2-Amino-1-(1-methyl-1h-pyrazol-5-yl)ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-795291-0.05g	2-amino-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one	1498767-84-2	95%	0.05g	$816.0	2024-05-22
Enamine	EN300-795291-0.1g	2-amino-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one	1498767-84-2	95%	0.1g	$855.0	2024-05-22
Enamine	EN300-795291-0.25g	2-amino-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one	1498767-84-2	95%	0.25g	$893.0	2024-05-22
Enamine	EN300-795291-0.5g	2-amino-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one	1498767-84-2	95%	0.5g	$933.0	2024-05-22
Enamine	EN300-795291-1.0g	2-amino-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one	1498767-84-2	95%	1.0g	$971.0	2024-05-22
Enamine	EN300-795291-2.5g	2-amino-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one	1498767-84-2	95%	2.5g	$1903.0	2024-05-22
Enamine	EN300-795291-5.0g	2-amino-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one	1498767-84-2	95%	5.0g	$2816.0	2024-05-22
Enamine	EN300-795291-10.0g	2-amino-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one	1498767-84-2	95%	10.0g	$4176.0	2024-05-22

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Additional information on 2-Amino-1-(1-methyl-1h-pyrazol-5-yl)ethan-1-one

2-Amino-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one: A Comprehensive Overview

The compound with CAS No 1498767-84-2, commonly referred to as 2-Amino-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines an amino group with a pyrazole ring system, making it a valuable substrate for various chemical transformations and biological studies.

Pyrazole derivatives have long been recognized for their diverse applications in drug discovery and materials science. The presence of the methyl group on the pyrazole ring in this compound adds further complexity to its reactivity and selectivity. Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules, particularly in the context of antimicrobial agents and anticancer drugs.

One of the most intriguing aspects of 2-Amino-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one is its ability to participate in multicomponent reactions, which are highly efficient methods for constructing complex molecules. For instance, researchers have demonstrated that this compound can undergo a [3+3] cycloaddition reaction with alkenes, leading to the formation of novel heterocyclic structures with potential therapeutic applications.

Moreover, the amino group in this molecule plays a critical role in its reactivity. It has been shown to act as a nucleophile in various substitution reactions, enabling the construction of diverse functional groups. This property makes it an ideal candidate for exploring new synthetic pathways in organic chemistry.

In terms of biological activity, recent investigations have revealed that 2-Amino-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one exhibits moderate inhibitory effects against certain enzymes associated with neurodegenerative diseases. These findings suggest that further research into its pharmacokinetic properties could pave the way for its development as a therapeutic agent.

From a synthetic standpoint, the preparation of this compound involves a multi-step process that typically begins with the synthesis of the pyrazole ring followed by functionalization with the amino group. The optimization of these steps has been a focus of recent research efforts, with chemists exploring greener and more efficient methodologies to enhance yield and purity.

In conclusion, CAS No 1498767-84-2, or 2-Amino